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Compound of Interest

Compound Name: Diisoheptyl phthalate

CAS No.: 71888-89-6

Cat. No.: B3416298

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical and physical

properties of Diisoheptyl phthalate (DIHP). The information is presented to support research,

scientific analysis, and drug development activities where this compound may be of interest.

Chemical and Physical Properties
Diisoheptyl phthalate (DIHP) is a high molecular weight phthalate ester primarily used as a

plasticizer to increase the flexibility of polyvinyl chloride (PVC) resins.[1] It is a complex mixture

of isoheptyl esters of phthalic acid.[2] The following tables summarize its key chemical and

physical properties.

Table 1: Chemical Identification of Diisoheptyl Phthalate
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Property Value Source(s)

Chemical Name

1,2-Benzenedicarboxylic acid,

di-C6-8-branched alkyl esters,

C7 rich

[1]

Common Name Diisoheptyl phthalate (DIHP) [1]

Synonyms

DIHP, Diisoheptyl phthalate

ester, 1,2-Benzenedicarboxylic

acid, diisoheptyl ester

[1]

CAS Number

71888-89-6 (for the C7-rich

branched alkyl ester mixture)

41451-28-9 (for the specific C7

isomer)

[1][2][3][4]

Molecular Formula C₂₂H₃₄O₄ [1][2][3][5]

Molecular Weight Approximately 362.5 g/mol [2][3][5][6]

Purity >99.9% w/w [1]

Impurities

≤0.1% w/w (including isoheptyl

alcohol, diisoheptyl ether, and

isoheptyl benzoate)

[1]

Table 2: Physical Properties of Diisoheptyl Phthalate
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Property Value Conditions Source(s)

Physical State Liquid Room Temperature [1]

Appearance

Clear, oily liquid,

colorless to pale

yellow

Room Temperature [7]

Density 0.994 g/cm³ 20°C [1]

0.99 g/mL 25°C [2][8][9][10][11][12][13]

Melting Point -45°C - [1]

-40°C - [8]

Boiling Point 398°C 101.3 kPa [1]

210°C 5 mmHg [8]

Vapor Pressure 9.33 x 10⁻⁸ kPa 25°C [1]

<5 mmHg 20°C [8][9][11]

Water Solubility 1.7 x 10⁻⁵ g/L 22°C [1]

Sparingly soluble - [7]

Partition Coefficient

(log Kow)
6.87 - [1]

Refractive Index 1.486 20°C [8][9][10][11][12][13]

Flash Point >230°F (>110°C) - [8][9][10][11]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Diisoheptyl phthalate are not readily available in the public domain. However, standard OECD

(Organisation for Economic Co-operation and Development) guidelines for the testing of

chemicals can be applied. Below is a generalized workflow for characterizing the physical

properties of a liquid substance like DIHP.
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Sample Preparation

Physical Property Determination

Data Analysis and Reporting

Obtain high-purity
Diisoheptyl Phthalate (>99.9%)

Degas sample
(if necessary for vapor pressure)

Density Measurement
(e.g., Oscillating U-tube)

Melting Point Determination
(e.g., Differential Scanning Calorimetry)

Boiling Point Measurement
(e.g., Ebulliometer)

Vapor Pressure Determination
(e.g., Effusion Method)

Water Solubility Test
(e.g., Flask Method)

Record raw data

Calculate mean and
standard deviation

Report final values with
experimental conditions

Click to download full resolution via product page

A generalized experimental workflow for determining the physical properties of a liquid
chemical.

Synthesis of Diisoheptyl Phthalate
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The industrial production of Diisoheptyl phthalate is primarily achieved through the

esterification of phthalic anhydride with isoheptyl alcohol.[5] This is typically a two-step reaction

catalyzed by an acid catalyst.

Phthalic Anhydride

Reactor
(150-280°C)Isoheptyl Alcohol Mono-isoheptyl Phthalate

Step 1:
Monoesterification Diisoheptyl Phthalate

(Crude)

Step 2:
Diesterification Purification

(Neutralization, Washing, Distillation)
Purified DIHP

(>99.9%)

Acid Catalyst
(e.g., p-TSA)

Click to download full resolution via product page

Industrial synthesis of Diisoheptyl Phthalate via esterification.

Toxicological Profile and Signaling Pathways
Phthalates are recognized as endocrine-disrupting chemicals.[6] High molecular weight

phthalates, such as DIHP, are known to exert their effects through various mechanisms,

including the activation of Peroxisome Proliferator-Activated Receptors (PPARs) and by

exhibiting anti-androgenic activity.[5][8] The monoester metabolite of the parent phthalate is

often the biologically active compound.

The following diagram illustrates a simplified, general signaling pathway for endocrine

disruption by high molecular weight phthalates. It is important to note that specific signaling

data for Diisoheptyl phthalate is limited, and this represents a generalized mechanism.
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A simplified signaling pathway for endocrine disruption by high molecular weight phthalates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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